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These application notes provide a comprehensive overview of the use of Samarium-149
(*#°Sm) in nuclear physics research. This document details its primary applications,
experimental protocols for its use, and relevant quantitative data.

Introduction to Samarium-149

Samarium-149 is a stable isotope of samarium that plays a significant role in nuclear physics
and reactor technology.[1][2] Its most notable characteristic is its exceptionally large thermal
neutron capture cross-section, making it a potent neutron absorber.[1][3] This property is
central to its application in various research and industrial settings.

Key Applications of Samarium-149

The unique nuclear properties of 14°Sm lend it to several key applications in nuclear physics
research:

e Neutron Poison in Nuclear Reactors: Due to its high probability of absorbing thermal
neutrons, 4°Sm is a significant "neutron poison” in nuclear reactors.[1][4] It is a fission
product, primarily from the beta decay of Neodymium-149 and Promethium-149.[1] The
buildup of 14°Sm affects the reactivity of the reactor core, and understanding its
concentration is crucial for safe and efficient reactor operation.[5]
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» Target Material for Isotope Production: 14°Sm can be used as a target material in particle
accelerators to produce other isotopes of interest for medical or research purposes. For
example, it has been investigated as a target for the production of Terbium-149, a promising
radionuclide for targeted alpha therapy.

e Nuclear Structure Studies: The study of nuclear reactions involving 1#°Sm provides valuable
data for refining nuclear models. Experiments measuring neutron capture and transmission
through *4°Sm help in determining resonance parameters and understanding the excited
states of the resulting *>°Sm nucleus.[6]

» Astrophysical Nucleosynthesis Research (s-process): Samarium isotopes, including 14°Sm,
are synthesized in stars through the slow neutron capture process (s-process).[2][3][7]
Studying the neutron capture cross-sections of these isotopes is essential for validating
models of stellar nucleosynthesis and understanding the cosmic abundances of elements
heavier than iron.[3][7][8]

Quantitative Data: Neutron Capture Cross-Sections
of Samarium-149

The neutron capture cross-section of 14°Sm is highly energy-dependent. The following table
summarizes key values from evaluated nuclear data libraries.

149Sm(n,y) Cross-Section

Neutron Energy Data Source
(barns)

Thermal (0.0253 eV) ~41,000 ENDF/B-VIII.O

Resonance Peak (~0.1 eV) > 100,000 ENDF/B-VIII.O

1 keV ~1,000 JENDL-4.0

10 keV ~200 JENDL-4.0

100 keV ~30 JENDL-4.0

Note: Cross-section values can vary slightly between different evaluated nuclear data libraries
(e.g., ENDF, JENDL, JEFF). The values presented here are approximate and should be
referenced from the specific database for precise calculations.
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Experimental Protocols
Neutron Activation Analysis (NAA) of Samarium-149

Neutron Activation Analysis is a highly sensitive technique for determining the elemental
composition of a sample.[6][9][10] It can be used to quantify the amount of 14°Sm in a given
material.

Obijective: To determine the concentration of 14°Sm in a sample.
Materials:
e Sample containing an unknown quantity of 14°Sm.
e Samarium standard with a known concentration of 14°Sm.
o High-purity polyethylene or quartz vials.[11]
e Nuclear reactor or a neutron source.
e High-purity germanium (HPGe) detector.
e Multi-channel analyzer (MCA).
e Lead shielding.
Protocol:
e Sample Preparation:
o Accurately weigh the sample and the 14°Sm standard.

o Encapsulate the sample and standard in separate, identical vials.[11] Ensure clean
handling to avoid contamination.

e [rradiation:

o Place the encapsulated sample and standard in the irradiation position within the nuclear
reactor or neutron source.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b080668?utm_src=pdf-body
https://www.scribd.com/presentation/192877182/Neutron-Activation-Analysis
https://www.usgs.gov/usgs-triga-reactor/neutron-activation-analysis
https://www.iaea.org/topics/neutron-activation-analysis
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/01%3A_Elemental_Analysis/1.09%3A_Neutron_Activation_Analysis_(NAA)
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/01%3A_Elemental_Analysis/1.09%3A_Neutron_Activation_Analysis_(NAA)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Irradiate both the sample and the standard with a known and stable neutron flux for a
predetermined time. The irradiation time will depend on the expected concentration of
149Sm and the neutron flux.

e Cooling:

o After irradiation, remove the sample and standard and allow them to "cool" for a specific
period. This allows short-lived interfering radioisotopes to decay.

¢ Gamma-Ray Spectroscopy:

o Place the irradiated sample in front of the HPGe detector, surrounded by lead shielding to
reduce background radiation.

o Acquire the gamma-ray spectrum for a set counting time using the MCA. The
characteristic gamma rays from the decay of the activated isotope (:>°Sm) will be
detected.

o Repeat the measurement for the irradiated standard under identical geometry and
counting time.

o Data Analysis:

o Identify the characteristic photopeaks of the activated samarium isotope in the gamma-ray
spectra of both the sample and the standard.

o Determine the net peak area (counts) for the identified photopeaks in both spectra.
o Calculate the concentration of 14°Sm in the sample using the following formula:

Time-of-Flight (TOF) Neutron Capture Cross-Section
Measurement

The Time-of-Flight technique is a powerful method for measuring energy-dependent neutron
cross-sections.[12][13]

Obijective: To measure the neutron capture cross-section of 14°Sm as a function of neutron
energy.
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Materials:

o Athin, well-characterized 14°Sm target.

e A pulsed neutron source (e.g., from a linear accelerator).
o Aflight tube with collimators.

e A neutron detector (for flux measurement).

e A gamma-ray detector array (e.g., CeDs scintillators or a 41 BaF2 calorimeter) to detect
prompt capture gamma-rays.[14]

o Fast timing electronics and a data acquisition system.
Protocol:

o Experimental Setup:

[e]

Position the pulsed neutron source at the beginning of the flight tube.

o

Place the 149Sm target at a known distance from the neutron source within the flight path.

[¢]

Position the neutron detector in the beam path after the target to measure the neutron flux.

[¢]

Arrange the gamma-ray detector array around the 14°Sm target to detect the prompt
gamma-rays emitted upon neutron capture.

o Data Acquisition:
o Generate short pulses of neutrons. The start time of the pulse (to) is recorded.

o As neutrons travel down the flight tube, they separate based on their energy (velocity),
with higher energy neutrons arriving at the target first.

o When a neutron is captured by a 1*°Sm nucleus, prompt gamma-rays are emitted and
detected by the gamma-ray detectors. The time of detection (t) is recorded.

o The time-of-flight of the neutronis T =t - to.
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o The neutron energy (E) can be calculated from its time-of-flight and the flight path distance
(L): E=%*m* (L/T)?, where m is the neutron mass.

o The data acquisition system records the time-of-flight and the pulse height of the detected
gamma-rays for each event.

o Data Analysis:

o The raw data consists of a spectrum of gamma-ray events as a function of neutron time-
of-flight.

o The neutron capture yield is determined by counting the number of capture events for
each time-of-flight (energy) bin.

o Corrections must be applied for background radiation, detector efficiency, dead time, and
neutron self-shielding within the sample.

o The neutron flux as a function of energy is determined from the measurements with the
neutron detector.

o The neutron capture cross-section (o) as a function of neutron energy is then calculated
by normalizing the capture yield to the incident neutron flux and the number of 14°Sm
atoms in the target.
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Caption: Production and decay chain of Samarium-149 from Uranium-235 fission.
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Caption: Experimental workflow for Neutron Activation Analysis (NAA).
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Caption: Experimental workflow for Time-of-Flight (TOF) neutron capture measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nuclear Physics Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080668#use-of-samarium-149-in-nuclear-physics-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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